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Compound of Interest

Ethyl 6-cyano-1H-indole-2-
Compound Name:
carboxylate

Cat. No.: B054647

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 6-cyano-1H-indole-2-
carboxylate, a key heterocyclic compound with significant potential in medicinal chemistry and
materials science. This document details its chemical and physical properties, outlines a
general synthetic approach, and discusses its relevance in contemporary research and drug
development based on the activities of structurally related molecules.

Core Compound Properties

Ethyl 6-cyano-1H-indole-2-carboxylate is an indole derivative characterized by an ethyl ester
at the 2-position and a nitrile group at the 6-position of the indole ring. These functional groups
provide versatile handles for further chemical modifications, making it a valuable building block
in organic synthesis.

Property Value Source
CAS Number 104291-81-8 [11[2]
Molecular Formula C12H10N202 [1]
Molecular Weight 214.22 g/mol [1]
Purity 297% [1]
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Computational Data

Computational models provide valuable insights into the physicochemical properties of a
molecule, which can be predictive of its behavior in biological systems.

Parameter Value Source

Topological Polar Surface Area

(TPSA) 65.88 A2 [1]
LogP 2.21628 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 1 [1]
Rotatable Bonds 2 [1]

Synthesis and Experimental Protocols

While a specific detailed experimental protocol for the synthesis of ethyl 6-cyano-1H-indole-2-
carboxylate is not readily available in the surveyed literature, a general and widely applicable
method for the synthesis of indole-2-carboxylates is the Fischer indole synthesis. The following
represents a plausible synthetic workflow.

Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of ethyl 6-cyano-1H-indole-2-carboxylate via
the Fischer indole synthesis.

General Experimental Protocol: Fischer Indole
Synthesis

e Hydrazone Formation: 4-cyanophenylhydrazine is reacted with ethyl pyruvate in a suitable
solvent, such as ethanol, often with an acid catalyst (e.g., acetic acid), to form the
corresponding hydrazone. The reaction is typically stirred at room temperature until
completion, which can be monitored by Thin Layer Chromatography (TLC).

« Indolization (Cyclization): The formed hydrazone is then subjected to cyclization under acidic
conditions. A variety of acid catalysts can be employed, including polyphosphoric acid (PPA),
sulfuric acid, or Lewis acids like zinc chloride. The mixture is heated to promote the[1][1]-
sigmatropic rearrangement and subsequent cyclization to the indole ring.
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e Work-up and Purification: Upon completion of the reaction, the mixture is cooled and
neutralized, often by pouring it into a biphasic mixture of water and an organic solvent (e.g.,
ethyl acetate). The organic layer is separated, washed, dried over an anhydrous salt (e.qg.,
Naz2S0a4), and concentrated under reduced pressure. The crude product is then purified,
typically by column chromatography on silica gel, to yield the pure ethyl 6-cyano-1H-indole-
2-carboxylate.

Applications in Research and Drug Development

The indole scaffold is a privileged structure in medicinal chemistry, appearing in a vast number
of natural products and synthetic drugs. The presence of a cyano group, an electron-
withdrawing group, at the 6-position can significantly influence the electronic properties of the
indole ring system and its interaction with biological targets.

While specific biological data for ethyl 6-cyano-1H-indole-2-carboxylate is limited in public
literature, derivatives of 6-cyanoindole have shown notable activity. For instance, they have
been investigated as ligands for the dopamine D4 receptor, a target for neuropsychiatric
disorders.[3] The position of the cyano group on the indole ring has been shown to be a critical
determinant of biological activity, with 6-cyanoindole derivatives exhibiting moderate to high
affinity for this receptor.[3]

Furthermore, the cyanoindole moiety is a key component in various bioactive molecules. For
example, 5-cyanoindole is a crucial intermediate in the synthesis of the antidepressant
Vilazodone.[4] This highlights the potential of cyano-substituted indoles as valuable starting
materials for the development of novel therapeutics.

Potential Logical Relationships in Drug Discovery
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Caption: Logical relationships illustrating the utility of ethyl 6-cyano-1H-indole-2-carboxylate
in scientific research.

Conclusion

Ethyl 6-cyano-1H-indole-2-carboxylate is a molecule of significant interest for researchers in
organic synthesis and medicinal chemistry. Its structural features suggest a high potential for
the development of novel bioactive compounds. While detailed experimental and biological
data for this specific compound are not extensively documented in publicly accessible
literature, the established importance of the indole nucleus and cyano-substituted derivatives
provides a strong rationale for its further investigation and utilization in drug discovery and
materials science. Researchers are encouraged to explore its synthetic utility and to investigate
its biological profile to unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b05464 7#ethyl-6-cyano-1h-indole-2-carboxylate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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